Cas no 118000-57-0 (6-nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine)

6-Nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine is a nitro-substituted imidazopyridine derivative with potential applications in pharmaceutical and materials research. Its structure features two nitro groups, enhancing its reactivity and utility as an intermediate in organic synthesis. The compound exhibits strong electron-withdrawing properties, making it valuable for designing fluorescent probes, optoelectronic materials, or bioactive molecules. Its rigid fused-ring system contributes to stability, while the nitro groups offer sites for further functionalization. This compound may also serve as a precursor for heterocyclic compounds with antimicrobial or antitumor activity. Its well-defined molecular architecture allows for precise modifications, supporting advanced research in medicinal chemistry and functional materials development.

6-nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine structure

118000-57-0 structure

Product Name:6-nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine

CAS No:118000-57-0

MF:C₁₃H₈N₄O₄

MW:284.227022171021

CID:1207255

PubChem ID:14042757

Update Time:2025-06-08

6-nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 6-nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine
- SCHEMBL10172979
- CS-0437397
- MFCD00417871
- 6-NITRO-2-(4-NITROPHENYL)-IMIDAZO[1,2-A]PYRIDINE
- Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-
- 118000-57-0
- F84122
- DTXSID701241977
- Inchi： 1S/C13H8N4O4/c18-16(19)10-3-1-9(2-4-10)12-8-15-7-11(17(20)21)5-6-13(15)14-12/h1-8H
- InChI Key： FZIBIOFNSKXAJW-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=NC(C3C=CC(=CC=3)[N+](=O)[O-])=CN2C=1)=O

Computed Properties

Exact Mass: 284.05464
Monoisotopic Mass: 284.05455475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 109Å²

Experimental Properties

PSA: 103.58

6-nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01RLUA-1g	Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-	118000-57-0	≥97.0%	1g	$111.00	2023-12-26
1PlusChem	1P01RLUA-5g	Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-	118000-57-0	≥97.0%	5g	$284.00	2023-12-26
Aaron	AR01RM2M-100mg	Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-	118000-57-0	97%	100mg	$5.00	2025-02-13
Aaron	AR01RM2M-250mg	Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-	118000-57-0	97%	250mg	$5.00	2025-02-13
Aaron	AR01RM2M-1g	Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-	118000-57-0	97%	1g	$18.00	2025-02-13
Aaron	AR01RM2M-5g	Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-	118000-57-0	97%	5g	$87.00	2025-02-13
Aaron	AR01RM2M-10g	Imidazo[1,2-a]pyridine, 6-nitro-2-(4-nitrophenyl)-	118000-57-0	97%	10g	$172.00	2025-02-13
abcr	AB600573-5g	6-Nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine; .	118000-57-0		5g	€208.60	2025-04-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1508064-100mg	6-Nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine	118000-57-0	97%	100mg	￥43.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1508064-250mg	6-Nitro-2-(4-nitrophenyl)imidazo[1,2-a]pyridine	118000-57-0	97%	250mg	￥51.00	2024-08-09